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Chemical Identity of DBPP

Table 1: Chemical and Regulatory Identity of Dibutyl Phenyl Phosphate (DBPP) [1]

Characteristic Detail

Type Organophosphate ester

Synonym(s) No data provided in sources

Registered Trade Name(s) No data provided in sources

Major Components Dibutyl phenyl phosphate

Chemical Formula C₁₄H₂₃O₄P

Chemical Structure (RO)(RO)(R'O)P=O

CAS Registry 2528-36-1

NIOSH RTECS TB9626600

Primary Applications and Safety Context
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DBPP is used in high-performance hydraulic fluids and lubricants, with a significant identified application in

the aerospace industry [2] [3].

Aerospace Hydraulic Systems: DBPP is a component in certain aircraft hydraulic fluids [3]. In this
context, it is part of a complex mixture where hydraulic fluids can contain as much as 95%
organophosphates, typically dominated by tributyl phosphate (TBP) and phenol isopropyl phosphate
(PIP) [3].

Safety and Health Considerations: DBPP has been identified as a compound of interest in relation
to aircraft "fume events" [2]. In these incidents, hydraulic fluids can leak and be ingested into the

aircraft's air conditioning system ("bleed air"), potentially leading to cabin air contamination. One
study found DBPP was sometimes more prominent than other organophosphates in flight deck air

samples [2].

Proposed Experimental and Analytical Approaches

While detailed protocols for DBPP-specific applications were not available, the following analytical

methodologies are referenced in the context of investigating hydraulic fluid contaminants. These can serve as

a starting point for developing targeted experimental procedures.

The workflow for assessing DBPP in environmental or biological samples typically involves sampling,

extraction, analysis, and data interpretation, with a particular focus on detecting its presence as a biomarker

of exposure.
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Phase 1: Sample Collection

Phase 2: Sample Preparation

Phase 3: Instrumental Analysis

Start: DBPP Analysis

Environmental or Biological
Sampling

Air Sampling
(Active or Passive)

Biological Matrices
(Blood, Urine)

Sample Extraction & Clean-up

Liquid-Liquid or
Solid-Phase Extraction

Concentration &
Derivatization

Chromatographic Separation
& Detection

Gas Chromatography (GC) Liquid Chromatography (LC)
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Phase 4: Data Interpretation

Mass Spectrometry (MS)
Detection

Data Analysis & Reporting

Quantification vs.
Calibration Standards

Biomarker of Exposure
Assessment

Click to download full resolution via product page

Table 2: Analytical Techniques for Organophosphates like DBPP [2] [3]

Analytical
Phase

Technique/Consideration Application / Note

Sample
Collection

Air Sampling (Flight

Deck/Cabin)

Active or passive sampling during normal ops or

fume events [3].

Biological Matrices Blood, urine for biomonitoring; rapid metabolism

complicates detection [2].

Sample
Preparation

Extraction & Clean-up Liquid-liquid or solid-phase extraction from air

filters/biological samples.

Analysis Gas Chromatography (GC) Separation of volatile organophosphates [2].

Liquid Chromatography (LC) Suitable for less volatile compounds or thermally
degraded mixtures [3].

Mass Spectrometry (MS) Highly sensitive and selective
detection/identification [2] [3].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s567549?utm_src=pdf-body-img
https://www.sciencedirect.com/science/article/abs/pii/S0045653514006341
https://ehjournal.biomedcentral.com/articles/10.1186/s12940-023-00987-8
https://ehjournal.biomedcentral.com/articles/10.1186/s12940-023-00987-8
https://www.sciencedirect.com/science/article/abs/pii/S0045653514006341
https://www.sciencedirect.com/science/article/abs/pii/S0045653514006341
https://ehjournal.biomedcentral.com/articles/10.1186/s12940-023-00987-8
https://www.sciencedirect.com/science/article/abs/pii/S0045653514006341
https://ehjournal.biomedcentral.com/articles/10.1186/s12940-023-00987-8
https://www.smolecule.com/products/s567549?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Analytical
Phase

Technique/Consideration Application / Note

Key Challenge Complex Mixtures Analyze DBPP within thermally degraded engine

oil/hydraulic fluid mixtures [3].

Research Gaps and Future Directions

Current literature indicates several areas where further research is needed, which could form the basis for

future experimental protocols:

Toxicological Studies: A clear need exists for more precise health risk calculations and toxicological
studies on DBPP, especially concerning chronic, low-dose exposure and its potential neurotoxic

effects [2].
Biomonitoring: Research into reliable metabolites of DBPP in human blood is needed, as the parent

compound is rapidly metabolized and difficult to detect directly [2].
Complex Mixture Effects: Health effects may not be attributable to a single compound like DBPP but

rather to exposure to complex, heated mixtures of organophosphates, volatile organic compounds,
and ultrafine particles [3]. Experimental protocols should account for this complexity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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